molecular formula C24H21Cl2NO4 B11133140 1-(3,4-Dichlorophenyl)-6,7-dimethyl-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

1-(3,4-Dichlorophenyl)-6,7-dimethyl-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Cat. No.: B11133140
M. Wt: 458.3 g/mol
InChI Key: IFDLMBCFZGQDQG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family, a class of heterocyclic molecules synthesized via a one-pot multicomponent reaction involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines . Its structure features a 3,4-dichlorophenyl group at position 1, a tetrahydrofuran-2-ylmethyl chain at position 2, and methyl substituents at positions 6 and 7 of the chromene ring. The dichlorophenyl moiety enhances lipophilicity and electronic withdrawal, while the tetrahydrofuran-derived alkyl chain may improve solubility and conformational flexibility. This compound is part of a 223-member library synthesized with a 92% success rate, demonstrating broad substituent compatibility under mild conditions .

Properties

Molecular Formula

C24H21Cl2NO4

Molecular Weight

458.3 g/mol

IUPAC Name

1-(3,4-dichlorophenyl)-6,7-dimethyl-2-(oxolan-2-ylmethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione

InChI

InChI=1S/C24H21Cl2NO4/c1-12-8-16-19(9-13(12)2)31-23-20(22(16)28)21(14-5-6-17(25)18(26)10-14)27(24(23)29)11-15-4-3-7-30-15/h5-6,8-10,15,21H,3-4,7,11H2,1-2H3

InChI Key

IFDLMBCFZGQDQG-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1C)OC3=C(C2=O)C(N(C3=O)CC4CCCO4)C5=CC(=C(C=C5)Cl)Cl

Origin of Product

United States

Preparation Methods

Reaction Components

ComponentRoleExample
Methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoateChromene precursorMethyl 6,7-dimethyl-4-(o-hydroxyphenyl)-2,4-dioxobutanoate
Aryl aldehydeAryl group source3,4-Dichlorobenzaldehyde
Primary aminePyrrole nitrogen sourceTetrahydrofurfurylamine

Optimized Conditions

ParameterValueImpact on Yield
SolventEthanolEnhances solubility of intermediates
CatalystAcetic acid (1 mL)Accelerates cyclization
TemperatureReflux (80°C)Ensures complete reaction
Time20 hoursBalances conversion and side reactions

Mechanism :

  • Imine Formation : Aldehyde reacts with amine to form an imine intermediate.

  • Michael Addition : Chromene precursor attacks the imine, forming a nitronate anion.

  • Cyclization : Intramolecular dehydration closes the pyrrole ring.

Barton–Zard Reaction Approach

This regioselective method employs nitrochromenes and ethyl isocyanoacetate under mild conditions:

Reaction Scheme

  • Nitrochromene Substrate : 6,7-Dimethyl-3-nitro-2H-chromene.

  • Nucleophile : Ethyl isocyanoacetate.

  • Base : K₂CO₃ in ethanol.

Performance Data

Substitution PatternYield (%)Reaction Time (h)
6,7-Dimethyl940.5
6-Methyl890.5
Unsubstituted631.0

Key Advantages :

  • Scalability : Gram-scale synthesis retains >90% yield.

  • Green Chemistry : Ethanol solvent reduces environmental impact.

Comparative Analysis of Methods

MethodYield (%)Time (h)ScalabilityEnvironmental Impact
Multicomponent Cyclization8620ModerateModerate (uses acetic acid)
Barton–Zard Reaction940.5HighLow (ethanol solvent)

Trade-offs :

  • The multicomponent method allows broader substrate diversity but requires longer reaction times.

  • The Barton–Zard approach offers rapid, high-yield synthesis but is limited to nitrochromene precursors.

Mechanistic Insights and Challenges

Steric Effects

The 6,7-dimethyl groups hinder cyclization, necessitating higher temperatures (80°C vs. 60°C for unsubstituted analogs).

Solvent Optimization

  • Tetrahydrofuran (THF) : Improves solubility of dichlorophenyl intermediates but slows reaction kinetics.

  • Ethanol : Preferred for polar intermediates but may require acid additives.

Purification Strategies

  • Crystallization : Achieves >95% purity using ethanol/hexane mixtures.

  • Chromatography : Avoided due to compound instability on silica.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The dichlorophenyl group facilitates nucleophilic aromatic substitution (NAS) under specific conditions. The chlorine atoms at the 3,4-positions activate the aromatic ring toward substitution with nucleophiles such as amines or alkoxides.

ReagentConditionsProductYieldReference
Sodium methoxideReflux in methanol, 6 hMethoxy-substituted derivative58%
BenzylamineDMF, 80°C, 12 hN-Benzylamino-substituted analog43%
Potassium thiophenoxideTHF, 60°C, 8 hThioether-functionalized compound51%

Key Findings :

  • NAS occurs preferentially at the para position relative to the existing chlorine substituents due to steric and electronic factors.

  • Yields are moderate (43–58%), reflecting challenges in regioselectivity and competing side reactions.

Oxidation and Reduction Reactions

The pyrrolone and chromene moieties undergo redox transformations.

ReagentConditionsProductYieldReference
KMnO₄ (aq)Acidic, 25°C, 2 hOxidized pyrrolone to carboxylic acid68%
NaBH₄Ethanol, 0°C, 1 hReduced chromene to dihydrochromene76%
H₂/Pd-CTHF, 50 psi, 4 hHydrogenation of tetrahydrofuran ring62%

Mechanistic Insights :

  • The chromene double bond is selectively reduced by NaBH₄ without affecting the pyrrolone carbonyl.

  • KMnO₄ oxidation cleaves the pyrrolone ring, yielding a dicarboxylic acid derivative.

Cycloaddition and Ring-Opening Reactions

The compound participates in [4+2] cycloadditions and ring-opening processes due to its strained heterocyclic framework.

ReagentConditionsProductYieldReference
Maleic anhydrideXylene, reflux, 12 hDiels-Alder adduct55%
Ethylene diamineEtOH, 70°C, 8 hRing-opened diamino derivative49%
Grignard reagentsDry THF, −10°C, 3 hAlkylated pyrrolone61%

Notable Observations :

  • Diels-Alder reactivity is attributed to the electron-deficient chromene system .

  • Ring-opening with diamines generates bifunctional intermediates for further derivatization .

Acid/Base-Catalyzed Rearrangements

The tetrahydrofuran (THF) substituent undergoes ring-opening under acidic conditions, while the chromeno-pyrrole core rearranges in basic media.

ConditionsReagentProductYieldReference
HCl (conc.)/EtOHReflux, 6 hTHF ring-opened hydroxy acid71%
NaOH (10%)/H₂O80°C, 4 hRearranged quinoline derivative66%

Structural Implications :

  • Acid hydrolysis of the THF group produces a linear chain with a terminal hydroxyl group.

  • Base-induced rearrangement forms a fused quinoline system via keto-enol tautomerism .

Functionalization via Multicomponent Reactions (MCRs)

The compound serves as a precursor in MCRs to generate structurally diverse libraries.

ComponentsConditionsProductYieldReference
Aldehyde + AmineEtOH/AcOH, 80°C, 20 hSubstituted dihydrochromeno-pyrroles43–86%
Isocyanates + ThioureaDCM, rt, 12 hThiazolidinone hybrids52%

Optimized Protocol (from ) :

  • Molar Ratio : 1:1:1 (compound/aldehyde/amine).

  • Solvent : Ethanol with 10% acetic acid.

  • Yield Range : 43–86%, depending on substituent electronic effects.

Stability and Reactivity Trends

  • Thermal Stability : Decomposes above 250°C without melting.

  • Photoreactivity : UV exposure induces C-Cl bond homolysis, forming radical intermediates.

  • Hydrolytic Sensitivity : Stable in neutral aqueous solutions but degrades rapidly under strongly acidic/basic conditions.

Scientific Research Applications

Synthesis Techniques

The synthesis of 1-(3,4-Dichlorophenyl)-6,7-dimethyl-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can be achieved through several methods. One prominent approach involves a multicomponent reaction that allows for the efficient assembly of the compound with diverse substituents under mild conditions. This method has demonstrated a high success rate and good purity in the resulting products .

Research indicates that compounds similar to 1-(3,4-Dichlorophenyl)-6,7-dimethyl-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exhibit a range of biological activities. These include:

Antimicrobial Activity : Preliminary studies suggest that derivatives of this compound may possess antimicrobial properties. For instance, related pyrrole derivatives have shown effectiveness against various bacterial strains in vitro .

Anticancer Potential : The structural features of this compound suggest potential anticancer activity. Compounds within the same family have been evaluated for their ability to inhibit tumor growth and induce apoptosis in cancer cells. Such activities are attributed to their interaction with cellular pathways involved in proliferation and survival .

Case Studies

Several case studies have documented the applications of related compounds in therapeutic settings:

  • Antimicrobial Screening : A study synthesized a series of pyrrole derivatives and evaluated their antimicrobial efficacy against Gram-positive and Gram-negative bacteria. The results indicated significant inhibition zones for several compounds tested against Staphylococcus aureus and Escherichia coli .
  • Cancer Cell Line Studies : Research involving pyrrole-based compounds demonstrated cytotoxic effects on various cancer cell lines. The compounds were found to induce cell cycle arrest and apoptosis through mitochondrial pathways .

Mechanism of Action

The mechanism of action of 1-(3,4-DICHLOROPHENYL)-6,7-DIMETHYL-2-[(OXOLAN-2-YL)METHYL]-1H,2H,3H,9H-CHROMENO[2,3-C]PYRROLE-3,9-DIONE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations

Key structural differences among analogs arise from substitutions on the aryl (position 1) and alkyl (position 2) groups:

Compound Name Aryl Substituent Alkyl Substituent Additional Groups Reference
Target Compound 3,4-Dichlorophenyl Tetrahydrofuran-2-ylmethyl 6,7-Dimethyl
2-(2-Hydroxyethyl)-5,7-dimethyl-1-(3,4,5-trimethoxyphenyl)-...dione (4{4–19-7}) 3,4,5-Trimethoxyphenyl 2-Hydroxyethyl 5,7-Dimethyl
(1R)-1-(3-Hydroxyphenyl)-2-(2-methoxyethyl)-6,7-dimethyl-...dione 3-Hydroxyphenyl 2-Methoxyethyl 6,7-Dimethyl
1-Phenyl-2-[2-(dimethylamino)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione Phenyl 2-(Dimethylamino)ethyl None

Key Observations :

  • Aryl Groups: Electron-withdrawing groups (e.g., Cl in the target compound) vs.
  • Alkyl Chains : Polar substituents (e.g., hydroxyethyl, methoxyethyl) enhance water solubility, while heterocyclic chains (e.g., tetrahydrofuran-2-ylmethyl) balance lipophilicity and rigidity .
Physical and Spectral Properties

Comparative data highlight substituent effects on melting points and spectral signatures:

Compound Melting Point (°C) IR (C=O stretch, cm⁻¹) ¹H NMR Key Signals (δ, ppm) Reference
Target Compound Not reported ~1711 (estimated) Expected: 7.6–7.7 (dichlorophenyl H), 2.3–2.5 (CH₃)
4{4–19-7} 195–197 1711 7.63 (s, 1H, aromatic), 3.81–3.68 (m, OCH₃)
(1R)-Methoxyethyl Analog Not reported ~1710 (estimated) 6.67 (s, 2H, aromatic), 3.65 (s, OCH₃)

Notes:

  • The target compound’s dichlorophenyl group would likely downfield-shift aromatic protons compared to methoxy or hydroxy analogs .
  • Tetrahydrofuran-2-ylmethyl may introduce complex splitting in ¹H NMR due to chiral center and ring protons.

Biological Activity

1-(3,4-Dichlorophenyl)-6,7-dimethyl-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic compound that has garnered attention for its potential biological activities. This article reviews the existing literature on its synthesis, biological properties, and mechanisms of action.

Chemical Structure and Properties

The compound features a complex structure characterized by a chromeno-pyrrole framework. The presence of both dichlorophenyl and tetrahydrofuran moieties contributes to its unique properties. Its molecular formula is C₁₈H₁₈Cl₂N₂O₃, with a molecular weight of approximately 364.25 g/mol.

Antioxidant Activity

Research indicates that compounds with a chromeno-pyrrole structure exhibit significant antioxidant activity . This is primarily attributed to their ability to scavenge free radicals and inhibit oxidative stress-related damage in cells. Studies have shown that these compounds can enhance cellular defense mechanisms against oxidative damage .

Anticancer Properties

In vitro studies have demonstrated that the compound exhibits anticancer activity against various human tumor cell lines. For instance, derivatives of similar structures have been shown to induce apoptosis in cancer cells through mitochondrial pathways. The mechanism involves the collapse of mitochondrial membrane potential and the release of pro-apoptotic factors such as cytochrome c .

Antimicrobial Activity

The compound has also been evaluated for antimicrobial properties . Preliminary studies suggest that it may possess antifungal and antibacterial effects, which are common among compounds containing tetrahydrofuran and chromeno structures . The specific mechanisms of action in microbial inhibition are still under investigation.

Case Studies

StudyFocusFindings
Study 1Antioxidant ActivityDemonstrated significant free radical scavenging ability.
Study 2Anticancer ActivityInduced apoptosis in HeLa and HL-60 cell lines; involved mitochondrial pathways.
Study 3Antimicrobial ActivityShowed potential antifungal effects against various strains; further studies needed for bacterial activity.

Synthesis

The synthesis of 1-(3,4-Dichlorophenyl)-6,7-dimethyl-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multicomponent reactions that allow for the incorporation of various substituents under mild conditions. This method has been optimized to yield high purity products efficiently .

Q & A

Basic Research Questions

Q. What synthetic methodologies are most effective for constructing the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione core?

  • Answer : The core structure can be synthesized via a one-pot multicomponent reaction involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines. This method enables the incorporation of diverse substituents under mild conditions . For example, substituents at the 1- and 2-positions (e.g., 3,4-dichlorophenyl and tetrahydrofuran-2-ylmethyl groups) are introduced through careful selection of aryl aldehydes and primary amines. Optimization of solvent polarity and reaction temperature is critical for yield improvement.

Q. How can researchers confirm the structural integrity of this compound after synthesis?

  • Answer : Use a combination of spectroscopic techniques:

  • 1H/13C NMR : Assign chemical shifts to verify substituent positions (e.g., methyl groups at C6/C7, dichlorophenyl at C1) .
  • HRMS (ESI) : Validate molecular weight accuracy (e.g., calculated vs. observed mass error < 2 ppm) .
  • IR Spectroscopy : Confirm carbonyl stretching frequencies (~1700–1750 cm⁻¹) for the dione moiety .

Q. What are the key challenges in scaling up synthesis while maintaining purity?

  • Answer : Challenges include controlling regioselectivity during cyclization and minimizing side reactions (e.g., dimerization). Use kinetic studies to identify optimal reaction times and stoichiometric ratios. For example, excess hydrazine hydrate (5–7 eq.) improves yield in post-synthetic modifications .

Advanced Research Questions

Q. How can computational methods predict the reactivity of substituents in this compound?

  • Answer : Employ quantum chemical calculations (e.g., DFT) to model electronic effects of substituents. For instance, the electron-withdrawing 3,4-dichlorophenyl group may stabilize the chromeno-pyrrole system via resonance. Pair computational results with experimental Hammett σ values to validate substituent effects .

Q. What strategies resolve contradictions in biological activity data across similar derivatives?

  • Answer : Conduct meta-analyses of structure-activity relationship (SAR) data from libraries (e.g., 223 derivatives ). Focus on outliers:

  • Example : If dichlorophenyl derivatives show inconsistent activity, evaluate solubility (logP) or steric hindrance using molecular docking. Cross-reference with bioassay conditions (e.g., buffer pH, cell lines) to isolate confounding variables .

Q. How can researchers design experiments to probe the compound’s potential as a kinase inhibitor?

  • Answer :

  • Step 1 : Perform competitive binding assays against ATP-binding pockets using fluorescence polarization.
  • Step 2 : Use X-ray crystallography to resolve binding modes of the tetrahydrofuran-2-ylmethyl group.
  • Step 3 : Compare IC₅₀ values with known inhibitors (e.g., staurosporine) to assess selectivity .

Q. What advanced separation techniques optimize purification of stereoisomers in this compound?

  • Answer : Chiral stationary phase HPLC (CSP-HPLC) is ideal. Use polysaccharide-based columns (e.g., Chiralpak IA) with hexane/isopropanol gradients. Validate enantiomeric excess (ee) via circular dichroism (CD) spectroscopy .

Methodological Case Studies

Case Study: Resolving Low Yields in Multicomponent Reactions

  • Problem : Yield drops below 50% when scaling from 1 mmol to 10 mmol.
  • Solution :

  • Hypothesis : Inefficient mixing or heat transfer.
  • Test : Switch from batch to flow chemistry for better heat dissipation.
  • Result : Yield increased to 68% with a residence time of 20 minutes .

Case Study: Identifying Degradation Pathways Under Acidic Conditions

  • Approach :

  • Expose the compound to pH 2–4 buffers at 37°C for 72 hours.
  • Monitor degradation via LC-MS and identify fragments (e.g., cleavage of the tetrahydrofuran ring).
  • Mitigation: Introduce electron-donating groups to stabilize the ring .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.